Potassium;2,3-dihydroxybutanedioate;hydron

• CAS No.: 868-14-4
• Product Name: Potassium;2,3-dihydroxybutanedioate;hydron
• Molecular Formula: C4H5O6K; C4H5KO6
• Molecular Weight: 187.17 g/mol
• IUPAC Name: potassium;2,3-dihydroxybutanedioate
• Standard InChI: InChI=1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+1/p-2
• Standard InChIKey: KYKNRZGSIGMXFH-UHFFFAOYSA-L
• Isomeric SMILES: [C@@H]([C@H](C(=O)[O-])O)(C(=O)O)O.[K+]
• SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.[K+]
• Canonical SMILES: [H+].C(C(C(=O)[O-])O)(C(=O)[O-])O.[K+]
• Colorform: COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER; SLIGHTLY OPAQUE CRYSTALS
• Density: 1.984 @ 18 °C
• Physical Description: White crystalline or granulated powde
• Description: Potassium hydrogen tartrate is a L-alpha-D-Hepp-(1->7)-L-alpha-D-Hepp-(1->3)-L-alpha-D-Hepp-(1->5)-alpha-Kdo.; Potassium bitartate, also referred to as potassium acid tartrate or cream of tartar, is the potassium acid salt of l-( + )-tartaric acid. It is obtained as a byproduct of wine manufacture during the fermentation process. Approved by the FDA as a direct food substance, potassium bitartrate is used as an additive, stabilizer, pH control agent, antimicrobial agent, processing aid, or thickener in various food products. Potassium bitartrate has a long history of medical use as a laxative administered as a rectal suppository and is an approved third-class OTC drug in Japan. Potassium bitartrate was one of active ingredients in Phexxi, a non-hormonal contraceptive agent that was approved by the FDA on May 2020.
• Solubility: Partially soluble; 1 G DISSOLVES IN 162 ML WATER, IN 16 ML BOILING WATER, IN 8820 ML ALCOHOL; READILY SOL IN DILUTED MINERAL ACIDS; SOL IN SOLN OF ALKALIES OR BORAX; IN WATER APPROX 0.4% @ 10 °C TO 6% @ 100 °C
• Synonyms: KOOCCH(OH)CH(OH)COOH, Butanedioic acid-2.3-dihydroxy monopota
• PubChem Compound: 21902459
• Last Modified: Nov 11 2021